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Compound of Interest

Compound Name: 5'-O-Methylcytidine

Cat. No.: B15474702 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling of 5'-O-Methylcytidine, including detailed

operational and disposal plans to support your laboratory safety protocols.

Hazard Identification and Personal Protective
Equipment
5'-O-Methylcytidine is classified with specific hazards that necessitate the use of appropriate

personal protective equipment (PPE). The primary hazards include acute oral toxicity, skin

irritation, and serious eye irritation[1]. The following table summarizes the recommended PPE

for handling this compound.
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Hazard Category GHS Classification
Required Personal
Protective Equipment
(PPE)

Acute Toxicity, Oral Category 4
Protective gloves, laboratory

coat

Skin Corrosion/Irritation Category 2
Chemical-resistant gloves

(e.g., nitrile), laboratory coat

Serious Eye Damage/Irritation Category 2A

Safety glasses with side

shields or chemical safety

goggles, face shield (if splash

hazard exists)

Note: Always consult the specific Safety Data Sheet (SDS) for the most up-to-date and detailed

information.

Experimental Protocol: Safe Handling of 5'-O-
Methylcytidine
Adherence to a strict handling protocol is crucial to minimize exposure and ensure a safe

laboratory environment.

1. Engineering Controls:

Work in a well-ventilated area. The use of a chemical fume hood is recommended, especially

when handling the solid powder to avoid dust and aerosol formation[1].

Ensure a safety shower and eyewash station are readily accessible[2].

2. Personal Protective Equipment (PPE) Protocol:

Gloves: Wear compatible chemical-resistant gloves (e.g., nitrile) to prevent skin contact[1][2].

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles[1][2].
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Body Protection: Wear a laboratory coat or other protective clothing to prevent skin

exposure[1][2].

3. Handling Procedures:

Avoid contact with skin, eyes, and clothing[2].

Avoid inhalation of dust or aerosols[1].

Do not eat, drink, or smoke in the handling area[1].

Wash hands thoroughly after handling the compound[1][2].

Keep the container tightly closed when not in use[2].

Operational Plan: Spill and Exposure Procedures
In the event of a spill or exposure, immediate and appropriate action is critical.

Spill Response:

Evacuate the immediate area.

Wear full PPE, including respiratory protection if necessary.

Absorb liquid spills with an inert material (e.g., vermiculite, sand).

For solid spills, carefully sweep or scoop the material to avoid creating dust.

Collect the spilled material and any contaminated absorbent material in a closed, suitable

container for disposal[2].

Clean the spill area thoroughly.

First Aid Measures:

If on Skin: Immediately wash with plenty of soap and water. Remove contaminated clothing

and wash it before reuse[1][2].
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing[2].

If Inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing[2].

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you

feel unwell[1].

Disposal Plan
Dispose of 5'-O-Methylcytidine and any contaminated materials in accordance with all

applicable local, regional, national, and international regulations[1][2].

General Disposal Protocol:

Collect waste material in a clearly labeled, closed, and suitable container[2].

It is recommended to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber[2].

Do not dispose of down the drain or into the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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